2-Amino-4-chloro-5-methylsulphonylbenzoic acid

• Molecular Formula: C8H8ClNO4S
• Molecular Weight: 249.67 g/mol
• IUPAC Name: 2-amino-4-chloro-5-methylsulfonylbenzoic acid
• InChI: InChI=1S/C8H8ClNO4S/c1-15(13,14)7-2-4(8(11)12)6(10)3-5(7)9/h2-3H,10H2,1H3,(H,11,12)
• InChI Key: ZJEXWVPJSAXGPV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=C(C=C(C(=C1)C(=O)O)N)Cl

Description

2-Amino-4-chloro-5-methylsulphonylbenzoic acid is a useful research compound. Its molecular formula is C8H8ClNO4S and its molecular weight is 249.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

50 g of 2,4-dichloro-5-methylsulphonylbenzoic acid [obtainable in accordance with Ex. 2] are heated in an autoclave, at 180° and under a pressure of 30 bar for 12 h, together with 500 ml of a 32% aqueous solution of ammonia. The reaction mixture is then poured onto ice, acidified with conc. HCl and extracted by boiling with methanol. 2-Amino-4-chloro-5-methylsulphonylbenzoic acid is obtained, m.p. 284°-286°.

Synthesis routes and methods II

Procedure details

A solution of 2,4-dichloro-5-methylsulfonylbenzoic acid (Example 1, Step B) (60 g.; 0.267 mole) in aqueous ammonia (28%, 900 ml.) is heated in an autoclave at 180° C. for 12 hours. The cooled reaction mixture is poured into ice (3 kg.) and concentrated hydrochloric acid (1.3 liters) which causes the product to precipitate 42 g. (64% yield) of 4-chloro-5-methylsulfonylanthranilic acid, m.p. 286.5°-288.5° C. after recrystallization from acetic acid.